N-[(E)-1-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-3-(3-NITRO-1H-1,2,4-TRIAZOL-1-YL)PROPANOHYDRAZIDE

• IUPAC Name: N-[(E)-(1,5-dimethylpyrazol-4-yl)methylideneamino]-3-(3-nitro-1,2,4-triazol-1-yl)propanamide
• InChI: InChI=1S/C11H14N8O3/c1-8-9(6-14-17(8)2)5-13-15-10(20)3-4-18-7-12-11(16-18)19(21)22/h5-7H,3-4H2,1-2H3,(H,15,20)/b13-5+
• InChI Key: BLYKGMHCTVBVBR-WLRTZDKTSA-N
• Canonical SMILES: CC1=C(C=NN1C)C=NNC(=O)CCN2C=NC(=N2)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=NN1C)/C=N/NC(=O)CCN2C=NC(=N2)[N+](=O)[O-]
• Molecular Formula: C11H14N8O3
• Molecular Weight: 306.28 g/mol

Description

N-[(E)-1-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-3-(3-NITRO-1H-1,2,4-TRIAZOL-1-YL)PROPANOHYDRAZIDE is a complex organic compound that features both pyrazole and triazole rings. These heterocyclic structures are known for their diverse biological activities and are often explored in medicinal chemistry for their potential therapeutic applications.

Preparation Methods

The synthesis of N-[(E)-1-(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHYLIDENE]-3-(3-NITRO-1H-1,2,4-TRIAZOL-1-YL)PROPANOHYDRAZIDE typically involves multiple steps. The starting materials often include 1,5-dimethyl-1H-pyrazole and 3-nitro-1H-1,2,4-triazole. The synthetic route may involve the formation of intermediates through condensation reactions, followed by hydrazide formation under controlled conditions. Industrial production methods would likely